Cas no 873551-03-2 ((S)-Tolterodine L-Tartrate)

• Product Name: (S)-Tolterodine L-Tartrate
• CAS No: 873551-03-2
• MF: C₂₆H₃₇NO₇
• MW: 475.57
• CID: 4764990
• PubChem ID: 123605
• Update Time: 2025-05-22

(S)-Tolterodine L-Tartrate Chemical and Physical Properties

Names and Identifiers

• TOLTERODINE S-ENANTIOMER
• Tolterodine S-Enantiomer (15 mg) ((S)-2-[3-(Diisopropylamino)-1-phenylpropyl]-4-methylphenol tartrate)
• Tolterodine S-Enantiomer ((S)-2-[3-(Diisopropylamino)-1-phenylpropyl]-4-methylphenol tartrate) (1671468)
• (S)-2-[3-(Diisopropylamino)-1-phenylpropyl]-4-methylphenol L-tartrate
• 2-[(1S)-3-[Bis(1-methylethyl)amino]-1-phenylpropyl]-4-methylphenol tartrate
• Phenol, 2-[(1S)-3-[bis(1-methylethyl)amino]-1-phenylpropyl]-4-methyl-,(2R,3R)-2,3-dihydroxybutanedioate (1:1) (salt)
• SCHEMBL110955
• 873551-03-2
• AKOS026749788
• (S)-Tolterodine L-Tartrate

• Inchi： 1S/C22H31NO.C4H6O6/c1-16(2)23(17(3)4)14-13-20(19-9-7-6-8-10-19)21-15-18(5)11-12-22(21)24;5-1(3(7)8)2(6)4(9)10/h6-12,15-17,20,24H,13-14H2,1-5H3;1-2,5-6H,(H,7,8)(H,9,10)/t20-;1-,2-/m01/s1
• InChI Key： TWHNMSJGYKMTRB-CDHDNNKHSA-N
• SMILES： [C@H](O)(C(=O)O)[C@@H](O)C(=O)O.[C@H](C1C=CC=CC=1)(C1C=C(C)C=CC=1O)CCN(C(C)C)C(C)C

Computed Properties

• Exact Mass: 475.25700252g/mol
• Monoisotopic Mass: 475.25700252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 474
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 139Ų

(S)-Tolterodine L-Tartrate Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on (S)-Tolterodine L-Tartrate

(S)-Tolterodine L-Tartrate: A Comprehensive Overview

Introduction to (S)-Tolterodine L-Tartrate

CAS No 873551-03-2, commonly referred to as (S)-Tolterodine L-Tartrate, is a compound of significant interest in the field of pharmaceuticals. This compound is a stereoisomer of tolterodine, specifically the (S) configuration, combined with L-tartaric acid. The combination of these two components results in a molecule with unique pharmacological properties, making it a valuable compound in the development of medications for various therapeutic applications.

Chemical Structure and Properties

The chemical structure of (S)-Tolterodine L-Tartrate is characterized by the presence of a quaternary ammonium group and a hydroxyl group, which contribute to its pharmacokinetic properties. The (S) configuration of tolterodine ensures optimal bioavailability and minimizes adverse effects. The L-tartaric acid component acts as a chiral auxiliary, enhancing the stereochemical purity of the compound. This combination results in a molecule with high stability and solubility, making it suitable for pharmaceutical formulations.

Pharmacological Profile

CAS No 873551-03-2 exhibits potent antimuscarinic activity, targeting muscarinic acetylcholine receptors. This activity is particularly beneficial in the treatment of conditions such as overactive bladder syndrome (OAB), where excessive bladder contractions lead to urinary incontinence and urgency. Recent studies have demonstrated that (S)-Tolterodine L-Tartrate provides superior efficacy compared to other antimuscarinic agents due to its selective receptor binding profile and reduced risk of systemic side effects.

Clinical Applications and Research Advances

The clinical application of (S)-Tolterodine L-Tartrate has been extensively studied, with promising results in managing OAB symptoms. Recent research has focused on optimizing dosing regimens to further enhance therapeutic outcomes while minimizing adverse effects such as dry mouth and constipation. Additionally, investigations into the compound's potential for treating other conditions, such as neurogenic bladder disorders, are ongoing.

Synthesis and Manufacturing

The synthesis of CAS No 873551-03-2 involves a multi-step process that ensures high stereochemical control. The use of advanced chromatographic techniques during the manufacturing process guarantees the production of a pure and consistent product. Recent advancements in green chemistry have also been applied to improve the sustainability of the synthesis process, reducing environmental impact while maintaining product quality.

Future Directions and Conclusion

As research into (S)-Tolterodine L-Tartrate continues to evolve, new insights into its pharmacodynamics and therapeutic potential are emerging. Future studies may explore its application in combination therapies or as a component of sustained-release formulations for enhanced patient compliance. With its favorable safety profile and robust efficacy, CAS No 873551-03-2 remains a cornerstone in the development of innovative treatments for bladder-related disorders.